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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the molecular weight of 9-
Nitroanthracene-D9, a deuterated analog of 9-Nitroanthracene. This document is intended to
serve as a key resource, presenting essential data, experimental methodologies, and logical
relationships in a clear and accessible format for researchers and professionals in the fields of
chemistry and drug development.

Core Data Presentation

The following table summarizes the key quantitative data for 9-Nitroanthracene-D9 and its
non-deuterated counterpart, 9-Nitroanthracene. This allows for a direct comparison of their
fundamental molecular properties.

Property 9-Nitroanthracene-D9 9-Nitroanthracene
Molecular Formula C14DoNO2 C14HoNO2[1][2][3]
Molecular Weight 232.28 g/mol [4] 223.23 g/mol [1]
CAS Number 220381-38-4 602-60-8

Experimental Protocol: Molecular Weight
Determination via Mass Spectrometry

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1472660?utm_src=pdf-interest
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9-Nitroanthracene
https://www.scbt.com/p/9-nitroanthracene-602-60-8
https://www.chemimpex.com/products/47503
https://pubchem.ncbi.nlm.nih.gov/compound/9-Nitroanthracene-D9
https://pubchem.ncbi.nlm.nih.gov/compound/9-Nitroanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of the precise molecular weight of 9-Nitroanthracene-D9 is critical for its
characterization and use in research. Mass spectrometry is the definitive method for this
purpose.

Objective: To experimentally verify the molecular weight of 9-Nitroanthracene-D?9.
Methodology: High-Resolution Mass Spectrometry (HRMS)

Instrumentation: An Orbitrap or Time-of-Flight (TOF) mass spectrometer is recommended for its
high mass accuracy and resolution.

Procedure:
e Sample Preparation:
o Accurately weigh approximately 1 mg of 9-Nitroanthracene-D?9.

o Dissolve the sample in a suitable solvent (e.g., acetonitrile or dichloromethane) to a final
concentration of 100 pg/mL.

o The sample is then introduced into the mass spectrometer, typically via direct infusion or
through a liquid chromatography (LC) system.

e lonization:

o Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be
employed. ESI is generally preferred for its soft ionization, which minimizes fragmentation
and preserves the molecular ion.

e Mass Analysis:

o The mass analyzer is calibrated using a standard of known masses to ensure high
accuracy.

o The instrument is set to acquire data in positive or negative ion mode, depending on which
provides a more stable and abundant molecular ion.
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o The full scan mass spectrum is acquired over a relevant m/z (mass-to-charge ratio) range
that includes the expected molecular weight of 9-Nitroanthracene-D9.

o Data Analysis:

o The resulting mass spectrum is analyzed to identify the peak corresponding to the
molecular ion ([M]* or [M]~) or a common adduct (e.g., [M+H]*, [M+Na]*).

o The monoisotopic mass of this peak is determined and compared to the theoretical exact
mass of 9-Nitroanthracene-D9 (232.1198 Da). The experimentally determined mass
should be within a few parts per million (ppm) of the theoretical value.

Logical and Structural Relationships

The following diagram illustrates the fundamental relationship between 9-Nitroanthracene and
its deuterated isotopologue, 9-Nitroanthracene-D9.

Isotopic Substitution
9-Nitroanthracene (H replaced by D) 9-Nitroanthracene-D9
(C14H9NO2) (C14D9NO2)

Click to download full resolution via product page

Relationship between 9-Nitroanthracene and its deuterated form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Molecular Weight of 9-
Nitroanthracene-D9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472660#9-nitroanthracene-d9-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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